![molecular formula C9H22ClN B1485121 2,2,5-Trimethylhexan-1-amine hydrochloride CAS No. 2098025-87-5](/img/structure/B1485121.png)
2,2,5-Trimethylhexan-1-amine hydrochloride
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Overview
Description
2,2,5-Trimethylhexan-1-amine hydrochloride, also known as TMHA-HCl, is an organic compound that is widely used in the scientific research field. It is a colorless and odorless crystalline solid with a melting point of 138-140 °C. It is soluble in water and organic solvents, and is used as a reagent in various organic synthesis reactions.
Scientific Research Applications
Synthesis Methods
A notable application of compounds related to 2,2,5-Trimethylhexan-1-amine hydrochloride involves their synthesis. For instance, primary halogen compounds or corresponding tosylates can react with sodium bis(trimethylsilyl)amide in hexamethyldisilazine to form N,N-bis(trimethylsilyl)amines. These amines can then be converted into amine hydrochlorides by treatment with aqueous HCl, demonstrating a method to synthesize primary amines via their N,N-Bis(trimethylsilyl) derivatives (Bestmann & Wölfel, 1984).
Catalytic Oxidation
In the field of catalysis, 2,4,6-Trimethylphenol was effectively oxidized to trimethyl-p-benzoquinone using molecular oxygen in the presence of a catalytic amount of copper(II) chloride–amines in alcohol at ambient temperature. This showcases the use of amine hydrochlorides in catalytic oxidation processes, highlighting their potential in synthetic chemistry applications (Shimizu et al., 1992).
Radiolysis Studies
The gamma radiolysis of liquid 2,2,4-trimethylpentane and 2,2,5-trimethylhexane was investigated, providing insights into the fragmentation and recombination products under different conditions. This research contributes to our understanding of the chemical behavior of branched chain hydrocarbons under gamma radiation, with potential implications for various scientific and industrial applications (Castello, Grandi, & Munari, 1975).
Amine Functionalization
Amine-functionalized colloidal silica finds use in a variety of applications, from drug delivery to fundamental investigations. The surface of colloidal silica can be decorated with amino groups, including those similar to 2,2,5-Trimethylhexan-1-amine, using (3-aminopropyl) trimethoxysilane. This demonstrates the versatility of amine functionalization in creating materials with tailored surface properties for specific applications (Soto-Cantu, Cueto, Koch, & Russo, 2012).
properties
IUPAC Name |
2,2,5-trimethylhexan-1-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N.ClH/c1-8(2)5-6-9(3,4)7-10;/h8H,5-7,10H2,1-4H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCWGWWOQGMRWPK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(C)(C)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H22ClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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